N-(4-fluorophenyl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H12FNO2/c1-10-13-4-2-3-5-14(13)20-15(10)16(19)18-12-8-6-11(17)7-9-12/h2-9H,1H3,(H,18,19)
• InChI Key: USSMRCCKWWHUPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H12FNO2
• Molecular Weight: 269.27 g/mol

Description

N-(4-fluorophenyl)-3-methyl-1-benzofuran-2-carboxamide, commonly known as FUB-144, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and is often used as a substitute for these compounds. FUB-144 has been the subject of numerous scientific studies, which have examined its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of FUB-144 involves its binding to the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. FUB-144 has been shown to have a higher affinity for the CB1 receptor than the CB2 receptor, which may account for its stronger psychoactive effects.
Biochemical and Physiological Effects
FUB-144 has been shown to have a range of biochemical and physiological effects, including increased heart rate, elevated blood pressure, and altered mental state. These effects are similar to those produced by other synthetic cannabinoids and are thought to be due to the compound's binding to the CB1 and CB2 receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using FUB-144 in lab experiments is its high potency, which allows researchers to study its effects at lower doses than other synthetic cannabinoids. However, one limitation of using FUB-144 is its potential for abuse, which may make it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on FUB-144, including investigating its potential therapeutic applications for inflammatory conditions and other diseases. Additionally, further studies are needed to better understand the compound's mechanism of action and its effects on the brain and other organs. Finally, research is needed to develop safer and more effective synthetic cannabinoids that can be used for therapeutic purposes without the risk of abuse.

Synthesis Methods

The synthesis of FUB-144 involves several chemical reactions, including the condensation of 2-amino-5-fluorobenzonitrile with 3-methylbenzofuran-2-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through the reaction of the intermediate with N,N-dimethylformamide dimethyl acetal and trifluoroacetic acid.

Scientific Research Applications

FUB-144 has been used in numerous scientific studies to investigate its pharmacological effects and potential therapeutic applications. One study found that FUB-144 has high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. Another study found that FUB-144 has anti-inflammatory effects, which may make it useful for treating inflammatory conditions such as arthritis.